Cas no 2229122-97-6 (5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine
• CAS No: 2229122-97-6
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 6255656
• PubChem ID: 165710359
• Update Time: 2025-09-25

5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine
• 2229122-97-6
• EN300-1800933

• Inchi： 1S/C9H12N4O2/c1-5-7(6-4-11-9(10)15-6)8(14-3)13(2)12-5/h4H,1-3H3,(H2,10,11)
• InChI Key： BITIMIZMUXUEDH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C2=CN=C(N)O2)C(C)=NN1C

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.1Ų

Additional information on 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine

Introduction to 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine (CAS No. 2229122-97-6)

5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine (CAS No. 2229122-97-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique structural features, including a methoxy-substituted pyrazole ring and an amine group. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The pyrazole ring is a well-known motif in medicinal chemistry due to its ability to modulate various biological targets. The presence of the methoxy group and dimethyl substitutions on the pyrazole ring enhances the compound's lipophilicity and stability, which are crucial for its pharmacokinetic properties. The amine group on the oxazole ring further adds to its reactivity and potential for forming hydrogen bonds with biological targets.

Recent studies have explored the pharmacological activities of 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine in various contexts. One notable area of research is its potential as an antidepressant agent. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential for treating mood disorders. The mechanism of action is believed to involve modulation of serotonin and norepinephrine levels in the brain, which are key neurotransmitters associated with mood regulation.

In addition to its antidepressant properties, 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine has been evaluated in several preclinical studies. These studies have shown that the compound exhibits low toxicity and good tolerability at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

From a synthetic chemistry perspective, the preparation of 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine involves a series of well-defined steps. The synthesis typically begins with the formation of the pyrazole ring through a condensation reaction between an appropriate hydrazine derivative and an acyl chloride or ester. Subsequent functionalization steps introduce the methoxy and dimethyl groups, followed by the formation of the oxazole ring via cyclization reactions. The final step involves the introduction of the amine group through amination reactions.

The structural versatility of 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine allows for further derivatization to optimize its pharmacological properties. For example, modifications to the substituents on the pyrazole ring or the oxazole ring can enhance its potency or selectivity for specific biological targets. This flexibility makes it an attractive scaffold for drug discovery efforts.

In conclusion, 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-y)-l)l)-l)l)l)l)l)l)l)l)l)l)l)l)l)l)l)-amine (CAS No. 2229122-l)l)l)l)l)l)97-l))6) is a promising compound with diverse pharmacological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for advancing treatments in various medical fields.